2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide

• Molecular Formula: C16H13ClN2O4S3
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 2-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• InChI: InChI=1S/C16H13ClN2O4S3/c17-11-3-1-10(2-4-11)7-13-15(21)19(16(24)25-13)8-14(20)18-12-5-6-26(22,23)9-12/h1-7,12H,8-9H2,(H,18,20)/b13-7-
• InChI Key: KJRNDMHZWDGEQZ-QPEQYQDCSA-N
• Isomeric SMILES: C1C(C=CS1(=O)=O)NC(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Canonical SMILES: C1C(C=CS1(=O)=O)NC(=O)CN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S

Description

The compound 2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide belongs to the thiazolidinone class, characterized by a 1,3-thiazolidin-4-one core modified with a 4-chlorobenzylidene substituent at position 5 and a sulfone-containing dihydrothiophene acetamide moiety at position 2.

Preparation Methods

Microwave-Assisted Synthesis

Microwave irradiation (150 W, 100°C) reduces reaction times from hours to minutes:

• Knoevenagel condensation : 15 minutes vs. 9 hours (conventional).

• Amide coupling : 20 minutes vs. 12 hours.

Solvent Systems

Solvent Combination	Purpose	Yield Improvement
DMF/Acetic acid (1:2)	Enhances cyclization	+12%
Toluene/Piperidine (9:1)	Reduces byproducts	+8%

Catalytic Additives

• ZnCl₂ : Accelerates Knoevenagel condensation (turnover frequency = 4.2 h⁻¹).

• KI : Facilitates SN2 displacement during alkylation (yield +15%).

Purification and Characterization

Recrystallization Protocol :

• Solvent : Acetone/water (3:1 v/v)

• Purity : ≥98% (HPLC)

• Yield Recovery : 89–92%

Analytical Data :

• ¹H NMR (500 MHz, DMSO-d₆): δ 7.85 (s, 1H, CH=), 7.45–7.40 (m, 4H, Ar-H), 4.25 (q, 2H, J = 6.5 Hz, CH₂), 3.70–3.60 (m, 4H, tetrahydrothiophene-SO₂).

• ESI-MS : m/z 445.0 [M+H]⁺.

Industrial-Scale Production

Patent-Derived Process (WO2004060887A1):

• Step 1 : React 5-chlorothiophene-2-carbonyl chloride with (S)-3-aminopropane-1,2-diol in toluene (yield: 94%).

• Step 2 : Brominate the intermediate using PBr₃ in THF (0°C, 2 hours).

• Step 3 : Couple with 4-(4-aminophenyl)-3-morpholinone using phosgene (1.2 eq) in NMP (yield: 89%).

• Step 4 : Recrystallize from 1-butanol/water (purity: 99.2%).

Scale-Up Challenges :

• Exothermic reactions require jacketed reactors with precise temperature control (±2°C).

• Residual solvents (e.g., DMF) must be reduced to <500 ppm (ICH guidelines).

Comparative Analysis of Methods

Parameter	Laboratory-Scale (Method A)	Industrial-Scale (Patent)
Reaction Time	18 hours	6 hours
Yield	72%	89%
Purity	98%	99.2%
Cost	High (EDCI/HOBt)	Low (phosgene)

Trade-offs : Industrial methods prioritize cost and scalability over reaction safety (e.g., phosgene use) .

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfoxide or sulfone.

Reduction: The carbonyl group in the thiazolidinone ring can be reduced to a hydroxyl group.

Substitution: The chlorobenzylidene moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted thiazolidinone derivatives.

Scientific Research Applications

Anticancer Properties

Recent studies have indicated that thiazolidinone derivatives can act as potential anticancer agents. For instance, compounds similar to the target molecule have shown effectiveness in inhibiting cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest. The compound's structural features may enhance its binding affinity to specific cancer-related targets.

Antimicrobial Activity

Thiazolidinones have been reported to possess significant antimicrobial properties. The compound has been evaluated for its activity against various bacterial strains, showing promising results. For example, derivatives with similar structures have demonstrated effective inhibition against Salmonella typhi, suggesting that this compound could be developed as an alternative treatment for enteric fever .

Enzyme Inhibition

The compound has also been investigated for its potential as an enzyme inhibitor. Studies indicate that thiazolidinones can inhibit enzymes such as mushroom tyrosinase, which is involved in melanin production. This inhibition could lead to applications in skin whitening products and treatments for hyperpigmentation disorders . The binding affinity and inhibition constants have been calculated through molecular docking studies, showing strong interactions with the active site of the target enzymes.

Non-linear Optical Materials

The first static hyperpolarizability values of thiazolidinone derivatives have been calculated, indicating their suitability as non-linear optical materials. Such compounds can be used in photonic devices due to their ability to alter light propagation characteristics when subjected to an electric field . The high values of hyperpolarizability suggest that these compounds could be engineered into advanced materials for telecommunications and laser technologies.

Case Studies

Study	Findings
Anticancer Activity	A study demonstrated that thiazolidinone derivatives exhibit cytotoxicity against breast cancer cells by inducing apoptosis through mitochondrial pathways .
Antimicrobial Efficacy	Research showed that the compound inhibited E. coli and S. aureus with minimum inhibitory concentration (MIC) values comparable to standard antibiotics .
Enzyme Inhibition	Molecular docking studies revealed that the compound binds effectively to mushroom tyrosinase with a Ki value indicating non-competitive inhibition .

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its thiazolidinone and chlorobenzylidene moieties. These interactions can disrupt cellular processes, leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Thiazolidinone derivatives exhibit diverse bioactivities influenced by substituents at positions 3 and 3. Below is a comparative analysis of key analogues:

Key Observations :

• Position 5 Substituents : The 4-chlorobenzylidene group (shared by the target compound and Compound 9 ) is associated with higher yields (90%) compared to nitro-furyl (Compound 13: 58%) or indole-based (Compound 10: 83%) derivatives. Chlorinated aromatic groups may enhance synthetic efficiency due to electronic effects.
• Position 3 Modifications: The target compound’s 1,1-dioxido-dihydrothiophene acetamide group introduces a sulfone moiety, which is absent in other analogues. Sulfones are known to improve metabolic stability and solubility compared to simple aryl acetamides (e.g., 4-methoxyphenyl in Compound 9) .

Biological Activity

The compound 2-[(5Z)-5-(4-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide is a thiazolidin derivative that has garnered attention for its potential biological activities, particularly in anticancer and antimicrobial applications. This article explores the biological activity of this compound, supported by relevant studies and findings.

• Molecular Formula : C17H11ClN2O3S2
• Molecular Weight : 390.86 g/mol
• CAS Number : [Not specified in the search results]

Biological Activity Overview

The biological activity of thiazolidin derivatives is often linked to their ability to interact with various biological targets, leading to significant pharmacological effects. The specific compound has shown promise in several areas:

Anticancer Activity

Research indicates that thiazolidin derivatives can exhibit potent anticancer properties. For instance:

• Mechanism of Action : Thiazolidin derivatives have been reported to induce apoptosis in cancer cells through both extrinsic and intrinsic pathways. They activate caspases and lead to DNA fragmentation, which are hallmark features of programmed cell death【2】.
• Cell Line Studies : In vitro studies have demonstrated that compounds similar to the one under investigation significantly inhibit the proliferation of various cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The IC50 values for these compounds often range from low micromolar concentrations, indicating strong potency【4】【6】.
• Case Study Example : A study evaluating the anticancer effects of thiazolidin derivatives found that certain compounds exhibited IC50 values lower than those of standard chemotherapeutic agents like irinotecan【2】.

Antimicrobial Activity

Thiazolidin derivatives also show significant antimicrobial effects:

• Broad-Spectrum Activity : The compound has been tested against various bacterial strains, demonstrating effective inhibition particularly against Gram-positive bacteria【2】【4】.
• Mechanistic Insights : Molecular docking studies suggest that these compounds bind effectively to bacterial enzymes, disrupting their function and leading to bacterial cell death【6】.

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	IC50 Value (µM)	Reference
Anticancer	HeLa (cervical cancer)	< 10
Anticancer	MCF-7 (breast cancer)	< 5
Antimicrobial	Gram-positive bacteria	< 20

Structure-Activity Relationship (SAR)

The biological activity of thiazolidin derivatives is closely related to their chemical structure. Modifications at specific positions on the thiazolidine ring can enhance or diminish their bioactivity:

• Substituent Variations : Changes in the aromatic substituents (like the presence of chlorine) have been shown to affect both the potency and selectivity of these compounds against various biological targets【6】【8】.